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Compound of Interest

Compound Name: Methyl 3-methoxypropionate

Cat. No.: B1294447 Get Quote

This guide provides essential information for the safe handling and disposal of Methyl 3-
methoxypropionate waste. Researchers, scientists, and drug development professionals

should consult their institution's Environmental Health & Safety (EHS) department for specific

protocols and to ensure compliance with local, state, and federal regulations.

Frequently Asked Questions (FAQs)
Q1: What is Methyl 3-methoxypropionate?

Methyl 3-methoxypropionate (CAS No: 3852-09-3) is a colorless liquid with a mild, fruity odor,

often used as a solvent.[1] It is characterized by its ester and ether functional groups.[2]

Q2: What are the primary hazards associated with Methyl 3-methoxypropionate waste?

Methyl 3-methoxypropionate is classified as a flammable liquid and vapor (Flammable Liquid

Category 3).[3][4][5] It can cause serious eye irritation, skin irritation, and may cause

respiratory irritation.[3][4][5][6] It is crucial to handle its waste with appropriate safety

precautions.

Q3: What personal protective equipment (PPE) is required when handling this waste?

When handling Methyl 3-methoxypropionate waste, you should wear chemical splash

goggles, a face shield, appropriate protective gloves, and protective clothing to prevent skin

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1294447?utm_src=pdf-interest
https://www.benchchem.com/product/b1294447?utm_src=pdf-body
https://www.benchchem.com/product/b1294447?utm_src=pdf-body
https://www.benchchem.com/product/b1294447?utm_src=pdf-body
https://www.benchchem.com/product/b1294447?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/methyl-3-methoxypropionate-dic12128.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7372652.htm
https://www.benchchem.com/product/b1294447?utm_src=pdf-body
https://www.benchchem.com/product/b1294447?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/aldrich/407429
https://www.sigmaaldrich.com/US/en/product/aldrich/407429
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-methoxypropionate
https://www.sigmaaldrich.com/TW/zh/product/aldrich/407429
https://www.sigmaaldrich.com/US/en/product/aldrich/407429
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-methoxypropionate
https://www.chembk.com/en/chem/methyl%203-methoxypropionate
https://www.benchchem.com/product/b1294447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


exposure. In areas with inadequate ventilation, a NIOSH/MSHA approved respirator is

necessary.[7]

Q4: Can I dispose of small amounts of Methyl 3-methoxypropionate waste down the drain?

No. Do not let the product enter drains.[8] Disposal of flammable and irritating chemicals via

sanitary sewer systems is generally prohibited and can harm the environment and wastewater

treatment infrastructure.[7][9] All waste, regardless of quantity, must be collected for proper

hazardous waste disposal.

Q5: How should I store Methyl 3-methoxypropionate waste prior to disposal?

Waste should be stored in a tightly closed, properly labeled container in a designated

flammables area.[1][7] The storage area must be cool, dry, well-ventilated, and away from heat,

sparks, and open flames or other ignition sources.[7][10]

Q6: Who regulates the disposal of chemical waste like Methyl 3-methoxypropionate?

In the United States, hazardous waste management is primarily regulated at the federal level

by the Environmental Protection Agency (EPA) under the Resource Conservation and

Recovery Act (RCRA).[11] State and local authorities also have regulations that must be

followed, which may be more stringent than federal rules.[11][12] Chemical waste generators

are responsible for ensuring their disposal methods are compliant.[7]

Troubleshooting Guide
Issue: A small spill of Methyl 3-methoxypropionate has occurred in the lab.

Solution:

Immediately alert personnel in the area and remove all sources of ignition.[7]

Ensure the area is well-ventilated to disperse vapors.[7]

Wear the appropriate PPE, including respiratory protection if needed.

Using non-sparking tools, absorb the spill with an inert material such as vermiculite, sand,

or earth.[7]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/09350.pdf
https://www.benchchem.com/product/b1294447?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/19_47928736_METHYLPROPIONATECASNO-554-12-1-MSDS.pdf
https://pim-resources.coleparmer.com/sds/09350.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b1294447?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/methyl-3-methoxypropionate-dic12128.html
https://pim-resources.coleparmer.com/sds/09350.pdf
https://pim-resources.coleparmer.com/sds/09350.pdf
https://www.guidechem.com/msds/3852-09-3.html
https://www.benchchem.com/product/b1294447?utm_src=pdf-body
https://www.youtube.com/watch?v=5N0vbP4F5ZY
https://www.youtube.com/watch?v=5N0vbP4F5ZY
https://dtsc.ca.gov/defining-hazardous-waste/
https://pim-resources.coleparmer.com/sds/09350.pdf
https://www.benchchem.com/product/b1294447?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/09350.pdf
https://pim-resources.coleparmer.com/sds/09350.pdf
https://pim-resources.coleparmer.com/sds/09350.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect the absorbent material and place it into a suitable, sealed container for hazardous

waste disposal.[7][13]

Label the container clearly as "Hazardous Waste: Methyl 3-methoxypropionate Spill

Debris."

Issue: An "empty" container of Methyl 3-methoxypropionate needs to be disposed of.

Solution: Empty containers are considered hazardous as they retain product residue and

flammable vapors.[7] Do not pressurize, cut, weld, or expose these containers to heat or

ignition sources.[7] They must be managed as hazardous waste. Consult your institution's

EHS office for specific procedures, which may include triple-rinsing (collecting the rinsate as

hazardous waste) or direct disposal of the container through a licensed hazardous waste

contractor.

Issue: I am unsure if our lab's disposal practices are compliant.

Solution: Always contact your institution's Environmental Health & Safety (EHS) department.

They can provide guidance on proper waste characterization, segregation, labeling, and

disposal procedures that comply with all relevant regulations, including EPA 40 CFR Parts

261.3 and specific state requirements.[7]

Data Presentation
Table 1: Properties of Methyl 3-methoxypropionate
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Property Value

CAS Number 3852-09-3

Molecular Formula C5H10O3[6]

Molecular Weight 118.13 g/mol [3][5]

Boiling Point 142-143 °C

Density 1.009 g/mL at 25 °C[3]

Flash Point 47 °C (116.6 °F) - closed cup[3][4]

Water Solubility 428.60 g/L at 25 °C[1]

Experimental Protocols
Protocol: General Procedure for Collection and Disposal of Methyl 3-methoxypropionate
Waste

Waste Characterization: Identify the waste as Methyl 3-methoxypropionate. Note any

contaminants if it is mixed with other substances. This step is critical for proper disposal

classification under RCRA.[7]

Segregation and Collection: Collect waste in a designated, chemically compatible container.

Do not mix with incompatible waste streams. The container must be in good condition and

able to be securely closed.

Labeling: Affix a "Hazardous Waste" label to the container immediately upon starting

collection. The label must include the chemical name ("Methyl 3-methoxypropionate"), the

associated hazards (e.g., "Flammable," "Irritant"), and the accumulation start date.

Storage: Keep the waste container tightly closed except when adding waste.[10] Store the

container in a designated satellite accumulation area or a central hazardous waste storage

area that meets regulatory requirements (cool, ventilated, away from ignition sources).[7][10]

Arrange for Disposal: Contact your institution's EHS department to schedule a pickup. Do not

attempt to dispose of the waste yourself. Disposal must be carried out by a licensed
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hazardous waste disposal company, which will transport it to a permitted treatment, storage,

and disposal facility (TSDF).[8]

Mandatory Visualization

Figure 1: Decision Workflow for Methyl 3-methoxypropionate Waste
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Caption: Decision workflow for safe handling of Methyl 3-methoxypropionate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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